Cas no 2227802-89-1 ((2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol)

• Product Name: (2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol
• CAS No: 2227802-89-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5772318
• PubChem ID: 165713840
• Update Time: 2025-06-14

(2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2227802-89-1
• (2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol
• EN300-1749295

• Inchi： 1S/C8H14N2O/c1-3-10-5-4-8(9-10)6-7(2)11/h4-5,7,11H,3,6H2,1-2H3/t7-/m1/s1
• InChI Key： SSMOQOWMOGAQJV-SSDOTTSWSA-N
• SMILES： O[C@H](C)CC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol

Recent Advances in the Study of (2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol (CAS: 2227802-89-1) in Chemical Biology and Pharmaceutical Research

The compound (2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol (CAS: 2227802-89-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol derivative, characterized by its pyrazole moiety, has shown promising potential in various therapeutic applications, including as a building block for drug development and as a modulator of biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating neurological and metabolic disorders.

One of the key advancements in the study of this compound is its role as an intermediate in the synthesis of novel kinase inhibitors. Researchers have demonstrated that (2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol can be efficiently incorporated into larger molecular frameworks to target specific kinases involved in cancer progression. The chiral center at the 2-position of the propanol chain has been found to be critical for the compound's binding affinity and selectivity, making it a valuable scaffold for drug design.

In addition to its applications in kinase inhibition, recent pharmacological studies have explored the compound's effects on neurotransmitter systems. Preliminary in vitro and in vivo data suggest that (2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol may modulate GABAergic signaling, which could have implications for the treatment of anxiety disorders and epilepsy. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential in this context.

The synthesis of (2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol has also seen methodological improvements. Recent publications describe more efficient asymmetric synthesis routes that yield the compound with high enantiomeric purity. These advances are crucial for ensuring the reproducibility and scalability of research involving this molecule, particularly in the context of preclinical drug development.

From a safety and toxicological perspective, early-stage studies indicate that the compound has a favorable profile, with good metabolic stability and low cytotoxicity in mammalian cell lines. These characteristics make it an attractive candidate for further pharmaceutical development. However, comprehensive pharmacokinetic and toxicological studies in animal models are still required before clinical applications can be considered.

Looking forward, researchers are particularly interested in exploring the potential of (2R)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol in combination therapies and as a precursor for novel drug candidates. Its unique structural features and demonstrated biological activities position it as a molecule of significant interest in medicinal chemistry. Future research directions may include structure-activity relationship studies to optimize its pharmacological properties and investigations into its potential applications in other therapeutic areas beyond those currently being explored.